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Compound of Interest

Compound Name: tris(3-chloropropyl) phosphate

Cat. No.: B166889

An In-depth Guide to the Synthesis, Toxicology, Metabolism, and Analysis of a Prevalent
Organophosphate Flame Retardant

This document provides a comprehensive technical overview of tris(3-chloropropyl)
phosphate (TCPP), a widely used organophosphate flame retardant. It is intended for
researchers, scientists, and professionals in toxicology and drug development, offering detailed
data, experimental methodologies, and visual representations of key pathways and processes.

Introduction and Applications

Tris(chloropropyl) phosphate (TCPP) is a halogenated organophosphate ester extensively used
as an additive flame retardant.[1] It is a clear, colorless, and viscous liquid that is stable at
ambient temperatures.[2][3] Due to the phase-out of other flame retardants like polybrominated
diphenyl ethers (PBDES), the use of TCPP has increased, making it a ubiquitous environmental
contaminant.[4][5]

Commercial TCPP is primarily used in:

e Polyurethane Foams: Both flexible and rigid foams for furniture, automotive seating, and
insulation.[1][3][4]

o Construction Materials: Paints, coatings, and adhesives.[4][6]

o Textiles and Electronics: As a flame retardant in various consumer products.[4][6]
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TCPP is an additive flame retardant, meaning it is not chemically bound to the polymer matrix,
which can lead to its release into the environment over the product's lifetime.[7] Consequently,
it has been detected in indoor air, household dust, surface water, and sediment.[6][8] Human
exposure can occur through inhalation, ingestion, and dermal contact.[6]

Chemical Properties and Isomeric Composition

Commercial TCPP is not a single compound but a complex mixture of four primary isomers.[6]
[9] The most abundant isomer is tris(1-chloro-2-propyl) phosphate (TCIPP), which often lends
its CAS number (13674-84-5) to the entire mixture.[9] The synthesis involves the reaction of
phosphorus oxychloride with propylene oxide.[3][9][10]

Table 1: Physical and Chemical Properties of TCPP

Property Value Reference
Molecular Formula CoH18Cl304P [6]

Molar Mass 327.57 g/mol [6]

Density 1.29 - 1.3 g/cm3 at 25°C [61[9]
Boiling Point 283°C - 365°C [9]

Vapor Pressure < 2 mmHg at 25°C [6]

Water Solubility 1.6 g/L at 20°C [6]

| Log Kow (Octanol-Water Partition Coefficient) | 2.59 (experimental) |[6][9] |

Table 2: Isomeric Composition of Commercial TCPP
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Isomer Abbreviation

tris(1-chloro-2-
TCIPP (or TCPP1)
propyl) phosphate

Abundance (%) Reference

50 - 85% [o][11]

bis(2-chloro-1-
methylethyl) 2-

ylethy) TCPP2
chloropropyl

phosphate

15 - 40% [9][11]

bis(2-chloropropyl) 2-
chloroisopropyl TCPP3
phosphate

< 15% [9[11]

| tris(2-chloropropyl) phosphate | TCPP4 | < 1% |[9][11] |
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Isomeric composition of commercial TCPP.

Toxicology and Health Effects

Toxicological studies have been conducted to assess the potential health risks associated with
TCPP exposure. The National Toxicology Program (NTP) has performed extensive in-vivo
studies in rodents.
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Table 3: Summary of Acute and Repeated-Dose Toxicity Data for TCPP

Ke
Study Type  Species Route Value . y- Reference
Findings
Moderate to
LDso: 1017 -
Acute Oral Rat Oral low acute [2]
4200 mglkg .
toxicity.
LDso: > 2000 Low dermal
Acute Dermal  Rabbit Dermal o [2]
mg/kg toxicity.
Low
Acute ] LCso: > 4.6 ) ]
) Rat Inhalation inhalation [2]
Inhalation mg/L (4 hr) o
toxicity.
Increased
liver and
thymus
_ NOAEL: ~80 weights, bile
90-Day Study Rat Dietary [21[4]
mg/kg/day duct
hyperplasia
at higher
doses.
Increased
relative liver
_ NOAEL: 219 .
90-Day Study  Mouse Dietary weight and [12]
mg/kg/day
decreased
body weight.

| 2-Year Study | Rat | Dietary | - | Decreased mean body weights at 20,000 ppm. |[4] |

3.1 Developmental and Reproductive Toxicity Developmental toxicity studies in Wistar rats fed

diets containing up to 1% TCPP (estimated 625 mg/kg/day) from gestation day 0 to 20 showed

no significant effects on maternal toxicity, littering, or fetal survival.[6][9] However, a European

Union Risk Assessment Report noted potential risks for fertility and developmental toxicity

related to dermal exposure in workers manufacturing TCPP.[9]
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3.2 Genotoxicity In vitro studies using human lymphocytes showed that TCPP at
concentrations of 30 and 40 pg/mL induced marginally significant micronuclei frequencies,
suggesting potential genotoxic effects at high concentrations.[8][13]

Metabolism and Toxicokinetics

TCPP is readily absorbed and excreted in rats following oral administration.[6] Within 48 hours,
approximately 67% of the administered dose is recovered in urine, 22% in feces, and 7.7% in
expired air.[6][9]

4.1 Biotransformation Pathway In vitro studies using human liver microsomes have elucidated
the Phase | metabolic pathway of TCPP. The metabolism is primarily oxidative, mediated by
Cytochrome P450 (CYP) enzymes.[9][14] No Phase Il metabolites (glucuronides or sulfates)
have been detected.[9][14]

Key metabolites identified include:

BCPP: bis(1-chloro-2-propyl) hydrogen phosphate.[9][15]

BCIPHIPP: 1-hydroxy-2-propyl bis(1-chloro-2-propyl) phosphate.[9][15]

TCIPP-M1: carboxyethyl bis (1-chloro-2-propyl) phosphate.[15]

TCIPP-M2: bis(1-chloropropan-2-yl) (-oxopropan-2-yl) phosphate (an intermediate).[15]

TCIPP-M3: 1-chloro-3-hydroxypropan-2-yl bis (1-chloropropan-2-yl) phosphate.[15]

Of these, BCIPHIPP appears to be the major metabolite formed.[14] Recent studies have
identified TCIPP-M1 and TCIPP-M3 in human urine for the first time, suggesting they could
serve as additional biomarkers of exposure.[15]
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Proposed in-vitro metabolic pathway of TCPP.

Detailed Experimental Protocols

5.1 Protocol: NTP 3-Month Rodent Toxicity Study via Dosed Feed This protocol is based on the
methodology used in the National Toxicology Program's subchronic toxicity studies of TCPP.[4]
[16]
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o Test Article: An isomeric mixture of TCPP obtained from a commercial supplier. Purity and
composition are confirmed using gas chromatography with flame ionization detection
(GC/FID).[16]

o Animal Model: Sprague Dawley (Hsd:Sprague Dawley® SD®) rats.[4]

o Administration: TCPP is mixed into NTP-2000 feed at various concentrations (e.g., 0, 2,500,
5,000, 10,000, 20,000 ppm).[16] Dose formulations are prepared monthly and their
homogeneity and stability are verified.[16]

e Study Design:

o Perinatal Exposure: Time-mated dams are exposed to dosed feed from gestation day 6
through postnatal day 21 (weaning).[4]

o Post-weaning Exposure: Offspring are weaned and continue on the same dosed feed for 3
months.[4]

e Endpoints Monitored:

o In-life: Survival, clinical observations, body weight, and feed consumption are recorded
weekly.[4]

o Hematology & Clinical Chemistry: At study termination, blood is collected for hematological
analysis and measurement of serum markers (e.g., cholesterol).[4]

o Pathology: A complete necropsy is performed. Organ weights (liver, kidney, thymus, etc.)
are recorded. Tissues are collected, preserved in 10% neutral buffered formalin, and
processed for histopathological examination.[4][16]

5.2 Protocol: Analysis of TCPP in Plasma by GC-FPD This method is for the quantification of
TCIPP, the main TCPP isomer, in rodent plasma.[17]

e Sample Preparation:
o Thaw 50 pL plasma samples on ice.

o Add trichloroacetic acid for protein precipitation.
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o Vortex and centrifuge to pellet the precipitate.
o Extract the supernatant with toluene containing an internal standard.

o Transfer the toluene (upper) layer to an autosampler vial.

e Instrumentation: Gas chromatography with flame photometric detection (GC-FPD).[17]
e Analysis:
o Inject the toluene extract onto the GC column.

o The method is validated for linearity, accuracy, and precision over a range of 5-70 ng/mL.
[17]

o The lower limit of quantitation (LLOQ) is approximately 5 ng/mL.[17]

5.3 Protocol: In Vitro Metabolism Study using Human Liver Microsomes This protocol outlines
the general procedure for identifying TCPP metabolites.[9][14][15]

o Materials: Pooled human liver microsomes (HLM), NADPH regenerating system, and TCPP
standard.

¢ Incubation:

[¢]

Pre-incubate HLM in a phosphate buffer at 37°C.

[¢]

Initiate the reaction by adding TCPP and the NADPH regenerating system.

[e]

Incubate for a set time period (e.g., up to 3 hours) at 37°C.[14]

(¢]

Terminate the reaction by adding a cold organic solvent (e.g., acetonitrile).

[¢]

Centrifuge to pellet the protein.
e Analysis:

o Analyze the supernatant using liquid chromatography coupled to high-resolution mass
spectrometry (e.g., LC-QTOF-MS).[15]
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o Use a suspect-screening approach to identify potential metabolites based on predicted
biotransformation products (e.g., hydroxylation, dealkylation, oxidation).

o Confirm the identity of metabolites by comparing retention times and mass spectra with
synthesized standards, if available.
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General experimental workflow for an NTP rodent study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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